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Compound of Interest

Compound Name: DS18561882

Cat. No.: B607206

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of DS18561882, a potent and isozyme-selective MTHFD2 inhibitor. Given the absence
of a publicly available, official Safety Data Sheet (SDS), this guidance is based on the
compound's known properties and general best practices for handling potent, research-grade
small molecule enzyme inhibitors. It is imperative that users supplement this information with
their institution's specific safety protocols and conduct a thorough risk assessment before
commencing any work.

Summary of Key Quantitative Data

The following table summarizes the known quantitative data for DS18561882, facilitating easy
reference and comparison.
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Property Value Source
Molecular Formula C2sH31F3N406S [1]
Molecular Weight 608.63 g/mol [1]
Purity >99% [1]
Appearance Solid N/A
ICso (MTHFDZ2) 0.0063 UM [2]

ICso (MTHFD1) 0.57 uM 2]

Glso (MDA-MB-231) 140 nM [2]

Storage and Stability

Proper storage is critical to maintain the integrity and activity of DS18561882.

Condition Duration Notes

Powder at -20°C 3 years

Powder at -80°C 2 years Stored under nitrogen.[2]
In solvent at -20°C 1 month

In solvent at -80°C

Aliguot to avoid repeated
1 year
freeze-thaw cycles.

Solubility Data

The solubility of DS18561882 in various solvent systems is provided below. For in vivo

experiments, it is recommended to prepare fresh solutions daily.[2]
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Solvent System Solubility Notes
10% DMSO, 40% PEG300, May require sonication for a
] > 2.5 mg/mL (4.11 mM) ]
5% Tween-80, 45% Saline clear solution.[2]
10% DMSO, 90% (20% SBE- May require sonication for a
) ) > 2.5 mg/mL (4.11 mM) )
B-CD in Saline) clear solution.[2]

May require sonication for a

10% DMSO, 90% Corn Oil = 2.5 mg/mL (4.11 mM) _
clear solution.[2]

Experimental Protocols
In Vivo Oral Administration in a Mouse Xenograft Model

A study involving a mouse xenograft model utilized the following protocol for oral administration
of DS18561882:

e Vehicle: The compound was suspended in a 0.5% (w/v) methyl cellulose 400 solution.[2]
» Dosage: Doses of 30, 100, or 300 mg/kg were administered orally twice daily.[2]

o Pharmacokinetic Profile: The study reported a good oral pharmacokinetic profile.[2]

Operational Plan: Safe Handling Workflow

Adherence to a strict operational workflow is essential to minimize exposure and ensure a safe

laboratory environment.
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DS18561882 Handling Workflow
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Caption: A logical workflow for the safe handling of DS18561882, from preparation to disposal.
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Step-by-Step Handling Procedures

Risk Assessment: Before any handling, conduct a thorough risk assessment, considering the
potent nature of the compound and the experimental procedures involved.

Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety glasses with
side shields, and nitrile gloves. For procedures with a risk of aerosol generation, a fume
hood and respiratory protection should be used.

Weighing: Handle the solid compound in a chemical fume hood or a ventilated balance
enclosure to avoid inhalation of any airborne particles. Use dedicated spatulas and weighing
boats.

Dissolution: Add solvents to the solid compound slowly to avoid splashing. If sonication is
required, ensure the container is properly sealed.

Experimentation: All experimental procedures should be carried out in a well-ventilated area,
preferably within a chemical fume hood. Avoid direct contact with the skin and eyes.

Decontamination: After handling, decontaminate all surfaces, equipment, and glassware that
have come into contact with DS18561882. Use a suitable solvent or a detergent solution.

Disposal Plan

As a potent small molecule inhibitor, all waste generated from the handling of DS18561882

must be treated as hazardous chemical waste.
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DS18561882 Waste Disposal Plan

Waste Generation

Liquid Waste

Collection & Segregation

E_abeled Solid Waste ContaineD Gabeled Liquid Waste ContaineD

Final Djisposal

Sharps Container

Institutional EHS Pickup

Click to download full resolution via product page

Caption: A clear plan for the segregation and disposal of waste contaminated with
DS18561882.

Step-by-Step Disposal Procedures

o Waste Segregation:

o Solid Waste: Collect all contaminated solid materials, including gloves, weighing paper,
pipette tips, and empty vials, in a designated, clearly labeled hazardous waste container
for solid chemical waste.

o Liquid Waste: Collect all solutions containing DS18561882, including unused stock
solutions and experimental waste, in a designated, leak-proof hazardous waste container
for liquid chemical waste. Ensure the container is compatible with the solvents used.
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o Sharps Waste: Any contaminated needles or other sharps must be disposed of in a
designated sharps container.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "DS18561882," and any other components of the waste stream (e.g.,
solvents).

o Storage: Store waste containers in a designated, secure satellite accumulation area within
the laboratory, away from incompatible materials.

e Disposal: Contact your institution's Environmental Health and Safety (EHS) department to
arrange for the pickup and disposal of the hazardous waste. Do not dispose of any waste
containing DS18561882 down the drain or in the regular trash.

By adhering to these safety and logistical guidelines, researchers can minimize the risks
associated with handling the potent MTHFD2 inhibitor DS18561882 and ensure a safe and
compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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